A Technical Guide to the Structure of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol
A Technical Guide to the Structure of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol
Prepared for: Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a comprehensive technical overview of the triacylglycerol (TAG) 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol. Triacylglycerols are a core component of lipid chemistry, serving as energy storage molecules and key intermediates in metabolic pathways.[1] The specific structure of a TAG, defined by the fatty acids esterified to the glycerol backbone and their positional stereochemistry, dictates its physicochemical properties and biological function. This guide deconstructs the nominal components of the target molecule, elucidates its complete chemical structure, discusses its stereochemical nature, and presents its known physical and chemical data. Furthermore, it outlines a standard analytical workflow for structural verification, providing researchers with the foundational knowledge required for its application in lipidomics, materials science, and pharmaceutical formulation.
Deconstruction of Molecular Components
The structure of any triacylglycerol is fundamentally determined by its three constituent parts: the glycerol backbone and the three fatty acyl chains attached via ester linkages.[2] The nomenclature "1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol" precisely defines each of these components.
The Glycerol Backbone
Glycerol, systematically named propane-1,2,3-triol, is a three-carbon alcohol with a hydroxyl group at each position.[3] This simple molecule serves as the scaffold for TAGs. In biochemical contexts, the carbon positions are designated using stereospecific numbering (sn), as sn-1, sn-2, and sn-3. This numbering is crucial because glycerol is a prochiral molecule; although it lacks a chiral center itself, the sn-1 and sn-3 positions are not identical in a stereospecific environment.[3][4]
The Acyl Groups at sn-1 and sn-2: 13(Z)-Docosenoic Acid
The prefix "1,2-Di-13(Z)-Docosenoyl-" indicates that two identical fatty acyl chains are esterified to the sn-1 and sn-2 positions of the glycerol backbone. These chains are derived from 13(Z)-Docosenoic acid.
-
Docosenoic acid : This signifies a fatty acid with a 22-carbon chain (docosa-) containing one double bond (-enoyl).[5]
-
13(Z)- : This specifies that the single double bond is located at the 13th carbon atom (counting from the carboxyl group) and possesses a Z (or cis) configuration.[6][7] This cis double bond introduces a distinct bend in the fatty acid chain.
This fatty acid is commonly known as erucic acid .[8][9] It is a very long-chain monounsaturated omega-9 fatty acid (22:1n-9) found in high concentrations in the oils of plants from the Brassicaceae family, such as rapeseed and mustard.[6][9]
The Acyl Group at sn-3: Oleic Acid
The "3-Oleoyl-" designation indicates that the sn-3 position of the glycerol is esterified with an acyl chain derived from oleic acid.
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Oleic acid : Systematically named (9Z)-Octadec-9-enoic acid, it is an 18-carbon (octadec-) monounsaturated fatty acid.[10][11] The double bond is located at the 9th carbon and also has a Z (cis) configuration.[12][13][14] Oleic acid is the most common fatty acid in nature and is classified as an omega-9 fatty acid (18:1n-9).[10][15]
Component Summary Table
| Component | Systematic Name | Common Name | Chemical Formula | Description |
| Acyl Group 1 & 2 | (13Z)-Docosenoyl | Erucoyl | C22H41O | Acyl group from a 22-carbon monounsaturated fatty acid.[6][8] |
| Acyl Group 3 | (9Z)-Octadecenoyl | Oleoyl | C18H33O | Acyl group from an 18-carbon monounsaturated fatty acid.[10][11] |
| Backbone | Propane-1,2,3-triol | Glycerol | C3H8O3 | A three-carbon alcohol scaffold.[3] |
Assembly, Stereochemistry, and Final Structure
The complete molecule is formed by the esterification of the hydroxyl groups on the glycerol backbone with the carboxyl groups of the three fatty acids.
The rac- Designation: A Mixture of Enantiomers
The term rac- (for racemic) is a critical descriptor of the molecule's stereochemistry. Because the fatty acid substituents at the sn-1 (erucic acid) and sn-3 (oleic acid) positions are different, the C2 carbon of the glycerol backbone becomes a chiral center. The rac- prefix indicates that the material is an equimolar (1:1) mixture of the two possible enantiomers.[16]
The two enantiomers present in the mixture are:
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1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-sn-glycerol
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2,3-Di-13(Z)-Docosenoyl-1-Oleoyl-sn-glycerol
For biological systems, which are inherently chiral, each enantiomer can have different activities. For instance, many enzymes that process lipids, such as lipases or kinases, are stereospecific.[17] Therefore, in a biological assay, only one of the enantiomers in a racemic mixture might be active.[16]
Visualizing the Final Structure
The complete structure is a glycerol molecule with two 22-carbon erucoyl chains at the sn-1 and sn-2 positions and one 18-carbon oleoyl chain at the sn-3 position. Both enantiomers are present in equal amounts.
Caption: Schematic of 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol.
Physicochemical Properties
The physical properties of this TAG are dictated by its high molecular weight and the presence of three long, monounsaturated fatty acid chains. While specific experimental data for this exact molecule is sparse, properties can be inferred from its components and data available from chemical suppliers.
Summary of Physicochemical Data
| Property | Value / Description | Source |
| Molecular Formula | C65H120O6 | [18][19] |
| Molecular Weight | 997.64 g/mol | [18][19] |
| Appearance | A liquid (at room temperature) | [19] |
| Purity | ≥98% (as commercially available) | [19][20] |
| Solubility | Soluble in DMF and Ethanol. Sparingly soluble in aqueous buffers. | [19] |
| Storage Conditions | -20°C for long-term stability | [19] |
Properties of Constituent Fatty Acids:
| Fatty Acid | Melting Point | Boiling Point | Solubility in Water |
|---|---|---|---|
| Erucic Acid | 33.8 °C | 381.5 °C (decomposes) | Insoluble |
| Oleic Acid | 13-14 °C | 286 °C (at 100 mmHg) | Insoluble |
Sources: Erucic Acid[6][8][9][21], Oleic Acid[10][11][12]
The presence of three cis double bonds prevents the long acyl chains from packing tightly, resulting in a lower melting point than a corresponding saturated TAG and leading to its liquid state at room temperature.[22]
Experimental Protocols for Structural Verification
Confirming the identity and purity of a complex lipid like 1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol requires a multi-technique approach. The primary goals are to confirm the molecular weight, verify the constituent fatty acids, and determine their positions on the glycerol backbone.[23][24]
Workflow for Structural Analysis
Caption: Analytical workflow for TAG structural verification.
Step-by-Step Protocol: LC-MS/MS for Positional Analysis
Rationale: Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for analyzing intact TAGs. It separates different lipid species and provides precise molecular weight information. Tandem MS (MS/MS) fragments the parent ion, and the resulting fragmentation pattern can be used to deduce the identity and position of the fatty acyl chains.[25]
-
Sample Preparation:
-
Prepare a stock solution of the TAG at 1 mg/mL in a solvent mixture like chloroform/methanol (2:1, v/v).
-
Further dilute the stock solution to a working concentration (e.g., 10 µg/mL) using the mobile phase for injection.
-
-
Chromatography (Reversed-Phase HPLC):
-
Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size).
-
Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate.
-
Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.
-
Gradient: A time-gradient elution from high A % to high B % to separate lipids based on hydrophobicity.
-
Flow Rate: 0.2-0.4 mL/min.
-
Column Temperature: 40-50°C.
-
-
Mass Spectrometry (ESI-MS/MS):
-
Ionization Mode: Electrospray Ionization (ESI), positive mode. The TAG will typically be detected as an ammonium adduct [M+NH4]+.
-
Full Scan (MS1): Scan a mass range (e.g., m/z 300-1200) to detect the parent ion. The expected m/z for the [M+NH4]+ adduct is approximately 1015.7.
-
Tandem MS (MS2): Isolate the parent ion (m/z 1015.7) and fragment it using collision-induced dissociation (CID).
-
Data Analysis: Analyze the fragment ions. The neutral loss of a fatty acid from the TAG provides characteristic daughter ions. The relative abundance of fragments corresponding to the loss of a fatty acid from the sn-1/3 position versus the sn-2 position can help confirm the structure. For TAGs, the loss of the fatty acid from the central sn-2 position is typically less favored, leading to a lower intensity fragment ion.[25][26]
-
Conclusion
1,2-Di-13(Z)-Docosenoyl-3-Oleoyl-rac-glycerol is a precisely defined yet complex triacylglycerol. Its structure is characterized by a glycerol backbone asymmetrically substituted with two very long-chain erucic acid molecules and one long-chain oleic acid molecule. The rac- designation is of paramount importance, indicating a racemic mixture of two enantiomers, a factor that must be considered in any biological or chiral application. The technical protocols outlined herein provide a robust framework for researchers to verify the structure and purity of this and similar lipid molecules, ensuring data integrity and reproducibility in advanced scientific applications.
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